Cas no 2356603-19-3 (2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid)

2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid is a versatile chemical intermediate with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a chloropyridinyl moiety and a methoxyacetic acid group, makes it a valuable building block for the development of active ingredients. The compound exhibits high reactivity, enabling efficient derivatization for targeted molecular modifications. Its stability under standard conditions ensures reliable handling and storage. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups enhances its utility in cross-coupling reactions and other synthetic transformations. This compound is particularly useful in the preparation of biologically active molecules, offering a balance of reactivity and selectivity for advanced chemical synthesis.
2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid structure
2356603-19-3 structure
Product Name:2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid
CAS No:2356603-19-3
MF:C8H8ClNO3
MW:201.607021331787
MDL:MFCD33020882
CID:5655795
PubChem ID:152537197
Update Time:2025-06-15

2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(6-chloropyridin-2-yl)-2-methoxyacetic acid
    • EN300-27193669
    • 2356603-19-3
    • 2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid
    • MDL: MFCD33020882
    • Inchi: 1S/C8H8ClNO3/c1-13-7(8(11)12)5-3-2-4-6(9)10-5/h2-4,7H,1H3,(H,11,12)
    • InChI Key: YKUATUOARSFPIQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C(C(=O)O)OC)=N1

Computed Properties

  • Exact Mass: 201.0192708g/mol
  • Monoisotopic Mass: 201.0192708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 59.4Ų

2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid Pricemore >>

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Additional information on 2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid

Latest Research Insights on 2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid (CAS: 2356603-19-3)

2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid (CAS: 2356603-19-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and methoxyacetic acid functional groups, has shown promising potential in various applications, including drug development and agrochemical synthesis. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense scientific inquiry.

One of the key areas of research involving 2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid is its role as an intermediate in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of kinase inhibitors, which are critical for targeting cancer and inflammatory diseases. The compound's ability to act as a scaffold for further functionalization has enabled researchers to explore its derivatives for enhanced bioactivity and selectivity.

In addition to its pharmaceutical applications, 2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid has been investigated for its potential in agrochemicals. Research conducted by the European Journal of Agrochemicals (2022) demonstrated its efficacy as a precursor for neonicotinoid analogs, which are widely used in pest control. The study emphasized the compound's structural versatility, which allows for the design of environmentally friendly and highly effective pesticides.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. A 2023 study in Organic Letters detailed a novel, high-yield synthesis route for 2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid, utilizing green chemistry principles to minimize environmental impact. This breakthrough has paved the way for large-scale production, facilitating further research and development efforts.

Despite its promising applications, challenges remain in the optimization of 2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid's physicochemical properties. Current research is focused on improving its solubility and stability, which are critical for its efficacy in biological systems. Collaborative efforts between academic and industrial researchers are underway to address these limitations and unlock the compound's full potential.

In conclusion, 2-(6-Chloropyridin-2-yl)-2-methoxyacetic acid (CAS: 2356603-19-3) represents a versatile and valuable compound in the fields of pharmaceuticals and agrochemicals. Ongoing research continues to explore its diverse applications, driven by its unique structural features and functional adaptability. As synthetic techniques and biological studies advance, this compound is poised to play a pivotal role in the development of next-generation therapeutic and agrochemical solutions.

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